Cas no 2093807-58-8 (3-(ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide)

• Product Name: 3-(ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide
• CAS No: 2093807-58-8
• MF: C₁₈H₂₅N₃O₂S
• MW: 347.475003004074
• CID: 5866746
• PubChem ID: 121551696
• Update Time: 2025-08-05

3-(ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide
• EN300-26587264
• AKOS033719200
• Z1991607928
• 2093807-58-8

• Inchi： 1S/C18H25N3O2S/c1-2-24-16-5-3-4-11-20(13-16)18(23)19-14-6-8-15(9-7-14)21-12-10-17(21)22/h6-9,16H,2-5,10-13H2,1H3,(H,19,23)
• InChI Key： MIQXHDKQWHEEEW-UHFFFAOYSA-N
• SMILES： S(CC)C1CN(C(NC2C=CC(=CC=2)N2C(CC2)=O)=O)CCCC1

Computed Properties

• Exact Mass: 347.16674822g/mol
• Monoisotopic Mass: 347.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78Ų

Additional information on 3-(ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide

3-(Ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide (CAS 2093807-58-8): A Comprehensive Overview

3-(Ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide (CAS 2093807-58-8) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This molecule features a unique combination of functional groups, including an azepane ring, ethylsulfanyl moiety, and a 2-oxoazetidin-1-yl phenyl group, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted cancer therapies and neurological disorder treatments.

The structural complexity of 3-(ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide offers multiple sites for chemical modification, a feature highly valued in modern structure-activity relationship (SAR) studies. Its molecular weight of 347.47 g/mol and moderate lipophilicity suggest good bioavailability, addressing one of the most frequently searched questions in drug development: "how to improve compound bioavailability?" The presence of both hydrogen bond donors and acceptors in its structure makes it particularly interesting for researchers investigating blood-brain barrier penetration, a hot topic in CNS drug development.

Recent patent literature indicates growing interest in CAS 2093807-58-8 as a scaffold for developing novel anti-inflammatory agents. This aligns perfectly with the current pharmaceutical industry's focus on finding safer alternatives to NSAIDs and corticosteroids. The compound's ethylsulfanyl group may contribute to metabolic stability, while the 2-oxoazetidin moiety could provide the necessary pharmacophore for target engagement. These characteristics answer common search queries like "what makes a good drug candidate?" and "how to design metabolically stable compounds?"

From a synthetic chemistry perspective, 3-(ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide presents interesting challenges that have been discussed in several recent publications. The construction of its azepane-carboxamide core requires careful optimization of reaction conditions, particularly when introducing the ethylsulfanyl substituent. These synthetic considerations are highly relevant to organic chemists searching for "efficient heterocycle synthesis methods" or "strategies for introducing sulfur functionalities."

The pharmacological potential of CAS 2093807-58-8 extends to possible applications in neurodegenerative disease research, given the increasing prevalence of conditions like Alzheimer's and Parkinson's diseases. Its structural features suggest potential interactions with protein aggregation pathways, a key area of investigation in neurodegeneration. This connection to high-impact medical research makes the compound particularly interesting to both academic and industrial researchers searching for "novel approaches to neurodegeneration."

In the context of drug discovery, the 3-(ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide structure offers valuable insights into molecular diversity and scaffold hopping strategies. These concepts are frequently searched by medicinal chemists looking to expand their compound libraries. The molecule's balanced combination of rigidity (from the azepane and azetidinone rings) and flexibility (from the ethylsulfanyl side chain) provides an excellent case study in conformational analysis for drug design.

Quality control and analytical characterization of CAS 2093807-58-8 present their own set of interesting challenges that resonate with current analytical chemistry trends. The compound's multiple chiral centers and functional groups require sophisticated HPLC method development and spectroscopic characterization techniques. These aspects address common search queries like "how to analyze complex heterocyclic compounds" and "chiral separation methods for pharmaceutical intermediates."

The commercial availability of 3-(ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide from specialized chemical suppliers has increased in recent years, reflecting growing demand from the research community. This availability supports its use in high-throughput screening campaigns and fragment-based drug discovery - two areas generating significant interest in pharmaceutical R&D. The compound's price and purity specifications are frequently searched topics among purchasing managers in research institutions.

From a regulatory perspective, CAS 2093807-58-8 currently falls outside controlled substance categories, making it accessible for legitimate research purposes. This status is important information for researchers concerned about compliance with chemical regulations, a topic of increasing importance in the chemical and pharmaceutical industries. The compound's safety profile and handling requirements are typical of research chemicals in its class, addressing common workplace safety queries.

Looking forward, 3-(ethylsulfanyl)-N-[4-(2-oxoazetidin-1-yl)phenyl]azepane-1-carboxamide represents an exciting example of how structural complexity can be harnessed for therapeutic innovation. Its development trajectory mirrors current trends in precision medicine and targeted drug delivery, answering the pharmaceutical industry's need for more specific and effective treatments. As research continues, this compound may well emerge as a key player in addressing some of medicine's most challenging problems.